N-[1-(3-Cyclopentyloxyphenyl)propan-2-yl]prop-2-enamide

• IUPAC Name: N-[1-(3-cyclopentyloxyphenyl)propan-2-yl]prop-2-enamide
• InChI: InChI=1S/C17H23NO2/c1-3-17(19)18-13(2)11-14-7-6-10-16(12-14)20-15-8-4-5-9-15/h3,6-7,10,12-13,15H,1,4-5,8-9,11H2,2H3,(H,18,19)
• InChI Key: HTWNWQATLQMXHP-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CC(=CC=C1)OC2CCCC2)NC(=O)C=C
• Molecular Formula: C17H23NO2
• Molecular Weight: 273.37 g/mol

Description

N-[1-(3-Cyclopentyloxyphenyl)propan-2-yl]prop-2-enamide, also known as CPP-ACP, is a synthetic peptide that has been widely researched for its potential applications in dental health. CPP-ACP is a complex of casein phosphopeptide (CPP) and amorphous calcium phosphate (ACP) that has been shown to have significant benefits in preventing dental caries and promoting remineralization of tooth enamel.

Scientific Research Applications

N-[1-(3-Cyclopentyloxyphenyl)propan-2-yl]prop-2-enamide has been extensively researched for its potential applications in dental health. Studies have shown that N-[1-(3-Cyclopentyloxyphenyl)propan-2-yl]prop-2-enamide can effectively prevent the formation of dental caries by inhibiting the growth of bacteria that cause tooth decay. Additionally, N-[1-(3-Cyclopentyloxyphenyl)propan-2-yl]prop-2-enamide has been shown to promote remineralization of tooth enamel, which can help to reverse early stages of tooth decay.

Mechanism of Action

The mechanism of action of N-[1-(3-Cyclopentyloxyphenyl)propan-2-yl]prop-2-enamide is based on its ability to interact with tooth enamel and dentin. N-[1-(3-Cyclopentyloxyphenyl)propan-2-yl]prop-2-enamide can bind to the surface of tooth enamel and dentin, forming a protective layer that can prevent the formation of dental caries. Additionally, N-[1-(3-Cyclopentyloxyphenyl)propan-2-yl]prop-2-enamide can release calcium and phosphate ions, which can promote remineralization of tooth enamel.
Biochemical and Physiological Effects
N-[1-(3-Cyclopentyloxyphenyl)propan-2-yl]prop-2-enamide has been shown to have significant biochemical and physiological effects in dental health. Studies have shown that N-[1-(3-Cyclopentyloxyphenyl)propan-2-yl]prop-2-enamide can inhibit the growth of bacteria that cause tooth decay, such as Streptococcus mutans. Additionally, N-[1-(3-Cyclopentyloxyphenyl)propan-2-yl]prop-2-enamide can promote the remineralization of tooth enamel, which can help to reverse early stages of tooth decay.

Advantages and Limitations for Lab Experiments

N-[1-(3-Cyclopentyloxyphenyl)propan-2-yl]prop-2-enamide has several advantages for lab experiments. It is stable, water-soluble, and easy to prepare. Additionally, N-[1-(3-Cyclopentyloxyphenyl)propan-2-yl]prop-2-enamide can be easily incorporated into dental products, such as toothpaste and mouthwash. However, there are some limitations to N-[1-(3-Cyclopentyloxyphenyl)propan-2-yl]prop-2-enamide research. The complex nature of N-[1-(3-Cyclopentyloxyphenyl)propan-2-yl]prop-2-enamide makes it difficult to study its mechanism of action in detail. Additionally, the effects of N-[1-(3-Cyclopentyloxyphenyl)propan-2-yl]prop-2-enamide on dental health may vary depending on the individual, making it difficult to generalize the results of studies.

Future Directions

There are several future directions for research on N-[1-(3-Cyclopentyloxyphenyl)propan-2-yl]prop-2-enamide. One area of research is the development of new dental products that incorporate N-[1-(3-Cyclopentyloxyphenyl)propan-2-yl]prop-2-enamide. Additionally, further studies are needed to determine the optimal ratio of CPP to ACP in dental products. Another area of research is the development of new methods for delivering N-[1-(3-Cyclopentyloxyphenyl)propan-2-yl]prop-2-enamide to the tooth surface, such as through the use of nanoparticles. Finally, more research is needed to determine the long-term effects of N-[1-(3-Cyclopentyloxyphenyl)propan-2-yl]prop-2-enamide on dental health.

Synthesis Methods

The synthesis of N-[1-(3-Cyclopentyloxyphenyl)propan-2-yl]prop-2-enamide involves the combination of CPP and ACP in a specific ratio. CPP is derived from casein, a protein found in milk, and is composed of a sequence of amino acids that contain phosphoserine residues. ACP is a non-stoichiometric calcium phosphate that is amorphous in nature. The combination of CPP and ACP results in the formation of a stable complex that has been shown to have significant benefits in dental health.